![molecular formula C12H13NO3 B079552 5-Oxo-1-p-tolyl-pyrrolidine-3-carboxylic acid CAS No. 133747-57-6](/img/structure/B79552.png)
5-Oxo-1-p-tolyl-pyrrolidine-3-carboxylic acid
Overview
Description
5-Oxo-1-p-tolyl-pyrrolidine-3-carboxylic acid, also known as 5-oxopyrrolidine-3-carboxylic acid (OPC), is a naturally occurring compound that has been studied for its potential applications in scientific research. OPC has been shown to possess a number of properties that make it useful in a variety of laboratory experiments, such as its ability to act as an inhibitor of certain enzymes and its ability to interact with other molecules.
Scientific Research Applications
Spectroscopic Properties and Quantum Mechanical Study : The spectroscopic properties of a closely related compound, 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid, were investigated. This study employed techniques like FT-IR, NMR, UV, and quantum chemical methods to understand its properties, such as Mulliken charges, HOMO and LUMO energies, thermodynamic parameters, and molecular electrostatic potential (Devi, Bishnoi, & Fatma, 2020).
Potential Antibacterial Drugs : A number of derivatives of 5-oxo-1-phenyl-pyrrolidine-3-carboxylic acid were synthesized as potential antibacterial drugs. These compounds showed moderate to good activity against gram-positive and gram-negative bacteria (Devi et al., 2018).
Hydrogen Bonding Influence on Molecular Properties : A study on N-p-tolyl-5-oxo pyrrolidine-3-carboxylic acid (TOPCA) highlighted the influence of intramolecular hydrogen bonding on its molecular properties. Intramolecular hydrogen bonding interactions were found to stimulate the emission property of TOPCA and induce its second hyperpolarizability (Muthuraja et al., 2018).
Stable Free Radicals for Biophysical and Biomedical Research : In the context of magnetic resonance spectroscopy and imaging, stable free radicals of the pyrrolidine series, including analogs of 5-oxo-pyrrolidine-3-carboxylic acid, are used as molecular probes and labels. These compounds demonstrate high stability in biological systems (Dobrynin et al., 2021).
Asymmetric Michael Addition Reactions : The synthesis of pyrrolidine-3-carboxylic acid derivatives through asymmetric Michael addition reactions was investigated. This method was used to synthesize highly enantiomerically enriched 5-alkyl-substituted pyrrolidine-3-carboxylic acids (Yin, Garifullina, & Tanaka, 2017).
Properties
IUPAC Name |
1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-8-2-4-10(5-3-8)13-7-9(12(15)16)6-11(13)14/h2-5,9H,6-7H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWBXWUBOAVLXAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00372431 | |
Record name | 5-Oxo-1-p-tolyl-pyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133747-57-6 | |
Record name | 5-Oxo-1-p-tolyl-pyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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